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Compound of Interest

Compound Name: 2-(Methoxymethoxy)aniline

CAS No.: 88733-56-6

Cat. No.: B1355144

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Methoxymethoxy)aniline is a substituted aniline derivative that holds potential as a

versatile building block in organic synthesis, particularly within the realm of medicinal chemistry

and drug discovery. Its structure, featuring a methoxymethyl (MOM) ether protecting group on

the ortho-position of the aniline moiety, allows for selective chemical transformations, making it

a valuable intermediate in the synthesis of complex molecules. This guide provides a

comprehensive overview of the known properties, a plausible synthetic approach, and the

potential applications of 2-(Methoxymethoxy)aniline, designed to support the endeavors of

researchers and professionals in the field.

Chemical Identity and Properties
CAS Number: 88733-56-6

Molecular Formula: C₈H₁₁NO₂
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Molecular Weight: 153.18 g/mol

While extensive experimental data for 2-(Methoxymethoxy)aniline is not readily available in

the public domain, the following table summarizes its known and predicted properties.

Property Value Source

IUPAC Name 2-(methoxymethoxy)aniline PubChem

Physical Form Liquid

Boiling Point 70 °C at 0.01 mmHg

Purity 97%

Storage Temperature 4°C, protect from light

Predicted XlogP 1.1 [1]

It is important to note that properties such as melting point, density, and solubility in various

solvents have not been experimentally determined or reported in readily accessible literature.

Researchers are advised to determine these parameters empirically as needed for their

specific applications.

Safety and Handling
2-(Methoxymethoxy)aniline is classified with the GHS07 pictogram, indicating that it can be

harmful.

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/ eye protection/ face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove victim to fresh air and keep at rest in a position

comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Researchers should always consult the latest Safety Data Sheet (SDS) from their supplier

before handling this compound and use appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. All manipulations should be performed in a

well-ventilated fume hood.

Synthesis and Reaction Mechanisms
A specific, experimentally validated protocol for the synthesis of 2-(Methoxymethoxy)aniline is

not detailed in the available literature. However, a plausible and commonly employed synthetic

route involves the protection of the hydroxyl group of 2-aminophenol using a methoxymethyl

(MOM) protecting group.

Starting Material
MOM Protection

Product

2-Aminophenol
Chloromethyl methyl ether (MOM-Cl) 

 or Dimethoxymethane 
 Base (e.g., DIPEA or NaH)

 Reacts with 2-(Methoxymethoxy)aniline Forms
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A plausible synthetic workflow for 2-(Methoxymethoxy)aniline.

Proposed Experimental Protocol: MOM Protection of 2-
Aminophenol
This protocol is a general procedure for the methoxymethyl ether protection of a phenol and

should be optimized for the specific substrate, 2-aminophenol.

Materials:

2-Aminophenol

Chloromethyl methyl ether (MOM-Cl) or Dimethoxymethane

A non-nucleophilic base such as N,N-Diisopropylethylamine (DIPEA) or a strong base like

Sodium Hydride (NaH)

Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Rotary evaporator

Standard laboratory glassware for inert atmosphere reactions

Procedure:

Preparation: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar

and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-aminophenol (1.0 eq) in

the chosen anhydrous solvent (DCM or THF).

Base Addition:
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If using DIPEA: Add N,N-Diisopropylethylamine (1.5 eq) to the solution and stir for 10-15

minutes at room temperature.

If using NaH: Cool the solution to 0 °C in an ice bath and carefully add Sodium Hydride

(1.1 eq) portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room

temperature and stir for an additional 30 minutes.

MOM Protecting Agent Addition: Cool the reaction mixture to 0 °C and add Chloromethyl

methyl ether (1.2 eq) dropwise via syringe.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir until

completion. The reaction progress should be monitored by Thin Layer Chromatography

(TLC).

Workup: Upon completion, quench the reaction by slowly adding saturated aqueous sodium

bicarbonate solution. Transfer the mixture to a separatory funnel and extract with the organic

solvent used for the reaction. Wash the combined organic layers with brine, dry over

anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced

pressure using a rotary evaporator.

Purification: The crude product can be purified by column chromatography on silica gel to

afford the desired 2-(Methoxymethoxy)aniline.

Deprotection of the MOM Group
The MOM group is typically cleaved under acidic conditions.

Starting Material
Acidic Hydrolysis

Deprotected Product

2-(Methoxymethoxy)aniline Aqueous Acid (e.g., HCl) 
 or Lewis Acid

 Reacts with 2-Aminophenol Yields

Click to download full resolution via product page

General deprotection workflow for the MOM group.
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Applications in Drug Discovery and Medicinal
Chemistry
While specific applications of 2-(Methoxymethoxy)aniline in drug synthesis are not

extensively documented, its structural motifs suggest its utility as a valuable building block.

Aniline and its derivatives are foundational in the synthesis of a wide array of pharmaceuticals.

The presence of the methoxymethyl ether allows for the temporary masking of the phenolic

hydroxyl group, enabling selective reactions at the aniline nitrogen or the aromatic ring.
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Conceptual role of 2-(Methoxymethoxy)aniline in drug discovery.

The ability to selectively deprotect the MOM group to reveal the 2-aminophenol core is

particularly significant, as this scaffold is present in various biologically active molecules. The
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strategic use of 2-(Methoxymethoxy)aniline could streamline the synthesis of complex drug

candidates by allowing for the introduction of desired functionalities before unmasking the

reactive phenolic hydroxyl group.

Analytical Profile
A comprehensive and experimentally verified analytical profile for 2-(Methoxymethoxy)aniline,

including ¹H NMR, ¹³C NMR, IR, and mass spectrometry data, is not available in the peer-

reviewed literature or common chemical databases. Researchers synthesizing or using this

compound are strongly encouraged to perform full analytical characterization to confirm its

identity and purity.

Conclusion
2-(Methoxymethoxy)aniline represents a potentially valuable, though currently under-

characterized, chemical entity for synthetic and medicinal chemists. Its utility as a protected 2-

aminophenol derivative offers a strategic advantage in the multi-step synthesis of complex

molecules. While a comprehensive dataset of its physical and spectroscopic properties is

lacking, the information and proposed synthetic methodologies provided in this guide offer a

foundational resource for researchers interested in exploring the potential of this compound in

their work. Further investigation into the experimental properties and reactivity of 2-
(Methoxymethoxy)aniline is warranted to fully unlock its capabilities as a versatile building

block in drug discovery and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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